Cas no 1572-95-8 ((R)-1-Phenyl-2-propanol)

• Product Name: (R)-1-Phenyl-2-propanol
• CAS No: 1572-95-8
• MF: C₉H₁₂O
• MW: 136.19098
• MDL: MFCD00066455
• CID: 137679
• PubChem ID: 5324631
• Update Time: 2025-11-02

(R)-1-Phenyl-2-propanol Chemical and Physical Properties

Names and Identifiers

• (R)-1-Phenyl-2-propanol
• (R)-(?)-1-Phenyl-2-propanol
• (R)-1-Phenyl-2-propa
• Benzeneethanol, a-methyl-, (aR)-
• (-)-(2R)-1-phenyl-2-propanol
• (-)-(R)-1-methylphenylethanol
• (2R)-1-phenyl-2-propanol
• (R)-(-)-1-Phenyl-2-propanol
• (r)-(-)-phenyl-2-propanol
• (R)-1-phenyl-propan-2-ol
• (R)-1-Phenylpropan-2-ol
• AC1NT5EI
• R(-)-1-phenyl-2-propanol
• SureCN98084
• UNII-PLW3H4E008

• MDL： MFCD00066455
• Inchi： InChI=1S/C9H12O/c1-8(10)7-9-5-3-2-4-6-9/h2-6,8,10H,7H2,1H3/t8-/m1/s1
• InChI Key： WYTRYIUQUDTGSX-MRVPVSSYSA-N
• SMILES： C[C@H](CC1=CC=CC=C1)O

Computed Properties

• Exact Mass: 136.08886
• Monoisotopic Mass: 136.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 84.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Colorless viscous liquid.
• Density: 0.993 g/mL at 20 °C(lit.)
• Boiling Point: 117°C/23mmHg(lit.)
• Flash Point: Degrees Fahrenheit:185°F
  Degrees Celsius:85°C
  
• Refractive Index: n20/D 1.521
• PSA: 20.23
• LogP: 1.60990
• Optical Activity: [α]20/D −41±1°, c = 5.3% in benzene
• Solubility: Slightly soluble in water.

(R)-1-Phenyl-2-propanol Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Safety Instruction： 23-24/25
• Hazardous Material Identification：
• Safety Term：S23-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (R)-1-Phenyl-2-propanol

Recent Advances in the Study of (R)-1-Phenyl-2-propanol (CAS: 1572-95-8) and Its Applications in Chemical Biology and Pharmaceutical Research

(R)-1-Phenyl-2-propanol (CAS: 1572-95-8) is a chiral secondary alcohol that has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its versatile applications as a building block for bioactive molecules and its role in asymmetric synthesis. Recent studies have explored its potential in drug development, particularly in the synthesis of chiral intermediates for pharmaceuticals targeting neurological and metabolic disorders. This research brief consolidates the latest findings on (R)-1-Phenyl-2-propanol, focusing on its synthetic methodologies, biological activities, and emerging applications.

One of the key advancements in the synthesis of (R)-1-Phenyl-2-propanol involves the use of biocatalytic approaches, such as asymmetric reduction of prochiral ketones using engineered enzymes or whole-cell systems. A 2023 study published in Advanced Synthesis & Catalysis demonstrated the high enantioselectivity (up to 99% ee) and yield (90%) achieved using a recombinant alcohol dehydrogenase from Lactobacillus brevis. This green chemistry approach aligns with the growing demand for sustainable and efficient synthetic routes in pharmaceutical manufacturing.

In pharmaceutical applications, (R)-1-Phenyl-2-propanol serves as a precursor for the synthesis of adrenergic receptor agonists and antagonists. A recent preclinical study highlighted its derivative, (R)-1-Phenyl-2-aminopropane, as a potential candidate for treating attention deficit hyperactivity disorder (ADHD) due to its selective modulation of dopamine and norepinephrine transporters. The study, published in Journal of Medicinal Chemistry (2024), reported improved pharmacokinetic properties and reduced side effects compared to existing therapeutics.

Furthermore, (R)-1-Phenyl-2-propanol has shown promise in the development of antimicrobial agents. A 2023 research article in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel Schiff base derivatives of (R)-1-Phenyl-2-propanol, which exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with minimal cytotoxicity. These findings underscore its potential as a scaffold for designing next-generation antibiotics.

In conclusion, (R)-1-Phenyl-2-propanol (CAS: 1572-95-8) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Recent advancements in its synthesis and applications highlight its versatility as a chiral building block and its potential in addressing unmet medical needs. Future research directions may include exploring its utility in targeted drug delivery systems and further optimizing biocatalytic processes for industrial-scale production.